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Compound of Interest

Compound Name: 3-Bromo-5-(2-Pyrrolidinyl)Pyridine

Cat. No.: B140907

For researchers and professionals in drug development, the timely procurement of high-quality
chemical reagents is a critical cornerstone of successful project execution. This technical guide
provides an in-depth overview of commercial suppliers for 3-Bromo-5-(2-
Pyrrolidinyl)Pyridine, a nornicotine analog with applications as a hapten for immunoassays.
[1] This document outlines key technical data, a detailed synthesis protocol, and logical
workflows to aid in sourcing and utilization.

Physicochemical Properties

3-Bromo-5-(2-Pyrrolidinyl)Pyridine is a versatile chemical intermediate. A summary of its key
properties is provided below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b140907?utm_src=pdf-interest
https://www.benchchem.com/product/b140907?utm_src=pdf-body
https://www.benchchem.com/product/b140907?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB9280676_EN.htm
https://www.benchchem.com/product/b140907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 71719-06-7 [1][2]
Molecular Formula C9H11BrN2 [1]12]
Molecular Weight 227.1 g/mol [1112][3]
Appearance Colorless to light yellow liquid [1]
Boiling Point 295.4+40.0 °C (Predicted) [1][2]
Density 1.434+0.06 g/cm3 (Predicted) [1112]
pKa 8.56+0.10 (Predicted) [1]
2-8°C, protect from light, keep
Storage in a dark place, sealed in dry [1]

conditions.

Commercial Suppliers

A variety of chemical suppliers offer 3-Bromo-5-(2-Pyrrolidinyl)Pyridine. The following table

summarizes a selection of these vendors and the typical specifications for their products. It is

important to note that for some suppliers, this compound is available as the dihydrochloride

salt.
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. Product . Available
Supplier Purity .
Name/Synonym Quantities
3-BROMO-5-(2-
J & K SCIENTIFIC -~ _
LD PYRROLIDINYL)PYRI  Not Specified Contact for details
' DINE
3-BROMO-5-(2-
Tetranov Biopharm PYRROLIDINYL)PYRI  Not Specified Contact for details
DINE
, 3-BROMO-5-(2-
Chemsky (shanghai) N )
) PYRROLIDINYL)PYRI  Not Specified Contact for details
International Co.,Ltd.
DINE
3-BROMO-5-(2-
Record Tech - ;
) PYRROLIDINYL)PYRI  Not Specified Contact for details
(Shanghai) Co., LTD.
DINE
3-BROMO-5-(2-
Hangzhou Sage " .
_ PYRROLIDINYL)PYRI  Not Specified Contact for details
Chemical Co., Ltd.
DINE
Shanghai Amole
] (RS)-3-Bromo 100mg, 1g, 250mg,
Biotechnology Co., o 96.0%
Nornicotine 25¢
Ltd.
Ambeed, Inc. (via 3-Bromo-5-(2- )
) ] o o 98% Contact for details
Sigma-Aldrich) pyrrolidinyl)pyridine
(S)-3-bromo-5-
o (pyrrolidin-2- »
AK Scientific Inc. o Not Specified 100mg, 500mg, 1g
yhpyridine
dihydrochloride
3-BROMO-5-(2-
2A Biotech PYRROLIDINYL)PYRI  Not Specified Contact for details
DINE
) 3-Bromo-5- -~ )
Biosynth o o Not Specified Contact for details
pyrrolidinopyridine
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Experimental Protocol: Synthesis of 3-Bromo-5-(2-
Pyrrolidinyl)Pyridine

The following is a general procedure for the synthesis of 3-Bromo-5-(2-Pyrrolidinyl)Pyridine
from 3-bromo-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine.[1]

Materials:

e 3-bromo-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine (2.0 g, 8.8 mmol)
» Methanol/acetic acid (80:20 v/v), 80 mL

e Sodium borohydride (747 mg, 19.75 mmol)

e Dry ice-acetonitrile bath

o Water

e Sodium hydroxide

e Dichloromethane

» Saturated saline

e Anhydrous potassium carbonate

 Silica gel for column chromatography

Ethyl acetate-methanol (1:1 v/v)
Procedure:

e Dissolve 3-bromo-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine in the methanol/acetic acid solvent
mixture.

e Cool the reaction mixture to -40 °C using a dry ice-acetonitrile bath.
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e Add sodium borohydride to the reaction mixture in batches over 10 minutes with vigorous
stirring, allowing the temperature to rise to -20 °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature.

* Remove most of the solvent using a rotary evaporator.

o Add 200 mL of water to the residue and adjust the pH to be alkaline with sodium hydroxide.
o Extract the aqueous solution with dichloromethane (2 x 90 mL).

o Combine the organic phases, wash with saturated saline, and dry over anhydrous potassium
carbonate.

¢ Filter the solution and concentrate the filtrate.

» Purify the crude product by silica gel column chromatography (10x4 cm) using an eluent of
1:1 (v/v) ethyl acetate-methanol.

e The final product, 3-bromo-5-(2-pyrrolidinyl)pyridine, is obtained as a yellow oil (1.8 g,
90% yield).[1]

e The structure of the product can be confirmed by NMR hydrogen (400 MHz, CDCI3) and
carbon (100 MHz, CDCI3) spectra.[1]

Visualizing Workflows and Structures

To aid in the practical application of this information, the following diagrams, generated using
the DOT language, illustrate a logical workflow for supplier selection and the chemical
transformation described in the synthesis protocol.
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Caption: Workflow for Selecting a Commercial Chemical Supplier.
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3-bromo-5-(3,4-dihydro-2H-pyrrol-5-yl)pyridine

reagent

C9H9BrN2

Sodium borohydride
Methanol/Acetic Acid

3-Bromo-5-(2-Pyrrolidinyl)Pyridine

CO9H11BrN2

Click to download full resolution via product page

Caption: Synthesis of 3-Bromo-5-(2-Pyrrolidinyl)Pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140907?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

